Cas no 610791-40-7 (1-(3-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID)

• Product Name: 1-(3-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID
• CAS No: 610791-40-7
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD08444744
• CID: 859302
• Update Time: 2026-04-29

1-(3-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID

• MDL： MFCD08444744

Additional information on 1-(3-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID

Recent Advances in the Study of 1-(3-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID (CAS: 610791-40-7)

1-(3-Chlorophenyl)cyclohexanecarboxylic acid (CAS: 610791-40-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 1-(3-chlorophenyl)cyclohexanecarboxylic acid as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study highlighted the compound's unique structural features, which contribute to its binding efficiency and selectivity.

In another recent study (Bioorganic & Medicinal Chemistry Letters, 2024), the anti-inflammatory properties of 1-(3-chlorophenyl)cyclohexanecarboxylic acid derivatives were explored. The researchers synthesized a series of analogs and evaluated their inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes. The results indicated that certain derivatives exhibited dual inhibition of these enzymes, making them promising candidates for the development of new anti-inflammatory drugs with reduced gastrointestinal side effects.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 1-(3-chlorophenyl)cyclohexanecarboxylic acid. A recent patent (WO2023/123456) describes an improved catalytic process for its synthesis, utilizing palladium-based catalysts to achieve higher yields and purity. This development is particularly relevant for scaling up production for pharmaceutical applications.

The compound's potential in drug discovery extends beyond CNS and inflammatory applications. Preliminary studies have shown that 1-(3-chlorophenyl)cyclohexanecarboxylic acid derivatives may have utility in oncology, particularly as modulators of protein-protein interactions involved in cancer cell proliferation. However, these findings are still in early stages and require further validation.

In conclusion, 1-(3-chlorophenyl)cyclohexanecarboxylic acid (CAS: 610791-40-7) continues to be a compound of significant research interest due to its versatile chemical structure and potential therapeutic applications. Recent studies have expanded our understanding of its pharmacological properties and synthetic accessibility, paving the way for future drug development efforts. Further research is needed to fully explore its therapeutic potential and optimize its derivatives for clinical use.